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The table below summarizes key environmental fate and toxicity parameters for fludioxonil and several other fungicides based

on the available data.
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(Log P)
Fludioxonil Phenylpyrrole 1.8[1] 4.12 [1] High; residues * Algae: Indirect
[11 2] [3] detected up to Significant growth  photodegradation
5 years post- inhibition at 50— by «OH and 102
application [3] 200 pg/L[2] » [3]
Bacteria (A.
fischeri): Less
toxic [2]
Azoxystrobin  Strobilurin Information Information  Frequently Toxic to larval Information
[4] [5] missing missing detected in salmon [4] missing
water and
sediment [5]
Boscalid [5] Carboxamide Information Information  Very frequently  Information Information
missing missing detected in missing missing

water (100% of
samples in one
study) [5]
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Fungicide

Myclobutanil
(6]

Pyrimethanil

(6]

Copper [4]

Detailed Experimental Data and Mechanisms

Chemical Class

Triazole

Anilinopyrimidine

Inorganic

Water
Solubility
(mglL)

Information
missing

Information
missing

Information
missing

Octanol-
Water
Partition
Coeff.
(Log P)

Information
missing

Information
missing

Information
missing

Environmental
Persistence

Frequently
detected in
water and
sediment at
high
concentrations

(6]

Frequently
detected in
water and at
high
concentrations
in sediment [6]

Accumulates in
soil and
sediment;
cannot be
degraded [4]

Key
Ecotoxicological
Benchmarks
(Freshwater)

Information
missing

Information
missing

* Highly toxic to
cyanobacteria [4]
* Toxic to various
aqguatic
organisms [4]

Primary
Degradation
Pathway in
Water

Information
missing

Information
missing

Information
missing

For a deeper understanding, here is more detail on the experimental findings for fludioxonil and the general behavior of

fungicides in the environment.

Fludioxonil: Environmental Persistence and Toxicity

Fludioxonil's combination of low water solubility and high lipophilicity (Log P) contributes to its persistence and potential for

adverse effects.

e Growth Inhibition in Microalgae: A 2025 laboratory study found that fludioxonil at environmentally relevant
concentrations (50-200 pg L™1) significantly limited the growth of two freshwater microalgae species, Scenedesmus
rubescens and Dunaliella tertiolecta, within 24 hours of exposure, with inhibition rates up to 82.34% [2].

¢ Mechanism of Indirect Photodegradation: Research indicates that in aquatic environments, fludioxonil is primarily
transformed through indirect photodegradation. The reaction with hydroxyl radicals (*OH) has a Gibbs free energy
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barrier of 1.95 kcal mol~%, and with singlet oxygen (*Oz2) it is 4.51 kcal mol~1. Both reactions primarily occur on the
pyrrole ring of the molecule [3]. The diagram below illustrates this pathway.
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General Factors Affecting Fungicide Fate

While specific data for all fungicides is limited, research highlights several key factors that determine their environmental fate,

which can be used for comparative assessment [4]:

e Systemicity: Systemic fungicides (which are taken up by the plant) can have different environmental pathways
compared to non-systemic, protective ones.

¢ Physicochemical Properties: Parameters like the soil half-life (DTso), organic carbon affinity (Koc), and water solubility
directly influence a fungicide's potential for runoff, leaching, and adsorption to soil.

¢ Removal in Constructed Wetlands: Studies show that fungicide removal in these natural treatment systems depends
on plant uptake, microbial biodegradation, and adsorption to porous media. The efficiency is influenced by the
fungicide's properties and the wetland's design [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]
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